83-93-2

Tetrophan

In Stock

• CAS RN:
• 83-93-2

• Formula:
• C18H13NO2

• InChI:
• InChI=1S/C18H13NO2/c20-18(21)16-13-7-3-4-8-15(13)19-17-12-6-2-1-5-11(12)9-10-14(16)17/h1-8H,9-10H2,(H,20,21)

• InChIKey:
• QWNOQAWEROHNNQ-UHFFFAOYSA-N

• Tetrophan is a useful research compound. Its molecular formula is C18H13NO2 and its molecular weight is 275.3 g/mol. The purity is usually 95%.

2-Phenylbenzothiazole

In Stock

• CAS RN:
• 883-93-2

• Formula:
• C13H9NS

• InChI:
• InChI=1S/C13H9NS/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h1-9H

• InChIKey:
• XBHOUXSGHYZCNH-UHFFFAOYSA-N

• 2-Phenylbenzothiazole, also known as 2-Phenylbenzothiazole, is a useful research compound. Its molecular formula is C13H9NS and its molecular weight is 211.28 g/mol. The purity is usually 95%.

L-Alanine, N-(((2-chloroethyl)nitrosoamino)carbonyl)-, (5alpha,17beta)-3-oxoandrostan-17-yl ester

• CAS RN:
• 89083-93-2

• Formula:
• C25H38ClN3O5

• InChI:
• InChI=1S/C25H38ClN3O5/c1-15(27-23(32)29(28-33)13-12-26)22(31)34-21-7-6-19-18-5-4-16-14-17(30)8-10-24(16,2)20(18)9-11-25(19,21)3/h15-16,18-21H,4-14H2,1-3H3,(H,27,32)/t15-,16-,18?,19?,20?,21-,24-,25-/m0/s1

• InChIKey:
• GDTZJGVPYNOPMX-CYULJTJBSA-N

• L-Alanine, N-(((2-chloroethyl)nitrosoamino)carbonyl)-, (5alpha,17beta)-3-oxoandrostan-17-yl ester, also known as L-Alanine, N-(((2-chloroethyl)nitrosoamino)carbonyl)-, (5alpha,17beta)-3-oxoandrostan-17-yl ester, is a useful research compound. Its molecular formula is C25H38ClN3O5 and its molecular weight is 496 g/mol. The purity is usually 95%.

2-(4-Fluorophenyl)cyclopropanecarbaldehyde

In Stock

• CAS RN:
• 372183-93-2

• Formula:
• C10H9FO

• InChI:
• InChI=1S/C10H9FO/c11-9-3-1-7(2-4-9)10-5-8(10)6-12/h1-4,6,8,10H,5H2

• InChIKey:
• AYYCJDWIXBZFRT-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)cyclopropanecarbaldehyde is a useful research compound. Its molecular formula is C10H9FO and its molecular weight is 164.18 g/mol. The purity is usually 95%.

4'-(4-Methylpiperazinomethyl)-3-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898783-93-2

• Formula:
• C20H21F3N2O

• InChI:
• InChI=1S/C20H21F3N2O/c1-24-9-11-25(12-10-24)14-15-5-7-16(8-6-15)19(26)17-3-2-4-18(13-17)20(21,22)23/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• WPVVKVIDYNUOFE-UHFFFAOYSA-N

• 4'-(4-Methylpiperazinomethyl)-3-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C20H21F3N2O and its molecular weight is 362.4 g/mol. The purity is usually 95%.

N-(2-iodoethyl)methanesulfonamide

In Stock

• CAS RN:
• 110383-93-2

• Formula:
• C3H8INO2S

• InChI:
• InChI=1S/C3H8INO2S/c1-8(6,7)5-3-2-4/h5H,2-3H2,1H3

• InChIKey:
• QRJDRGVAXTXUOE-UHFFFAOYSA-N

• N-(2-iodoethyl)methanesulfonamide is a useful research compound. Its molecular formula is C3H8INO2S and its molecular weight is 249.07 g/mol. The purity is usually 95%.

4h-Imidazo[4,5,1-ij]quinoline-2-carbaldehyde

Usually In Stock

• CAS RN:
• 136383-93-2

• Formula:
• C11H8N2O

• InChI:
• InChI=1S/C11H8N2O/c14-7-10-12-9-5-1-3-8-4-2-6-13(10)11(8)9/h1-5,7H,6H2

• InChIKey:
• PVCJETGVILIRRO-UHFFFAOYSA-N

• 4h-Imidazo[4,5,1-ij]quinoline-2-carbaldehyde, also known as 4h-Imidazo[4,5,1-ij]quinoline-2-carbaldehyde, is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.

N-[3-(methylsulfanyl)-1-(1-pyrrolidinylcarbonyl)propyl]-1-(phenylsulfonyl)-3-piperidinecarboxamide

• CAS RN:
• 1014083-93-2

• Formula:
• C21H31N3O4S2

• InChI:
• InChI=1S/C21H31N3O4S2/c1-29-15-11-19(21(26)23-12-5-6-13-23)22-20(25)17-8-7-14-24(16-17)30(27,28)18-9-3-2-4-10-18/h2-4,9-10,17,19H,5-8,11-16H2,1H3,(H,22,25)/t17?,19-/m0/s1

• InChIKey:
• QSDQALAEPFICRM-NNBQYGFHSA-N

• N-[3-(methylsulfanyl)-1-(1-pyrrolidinylcarbonyl)propyl]-1-(phenylsulfonyl)-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C21H31N3O4S2 and its molecular weight is 453.6g/mol. The purity is usually 95%.

N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179483-93-2

• Formula:
• C21H24Cl2N6O

• InChI:
• InChI=1S/C21H23ClN6O.ClH/c1-2-29-18-10-8-16(9-11-18)23-19-25-20(24-17-7-5-6-15(22)14-17)27-21(26-19)28-12-3-4-13-28;/h5-11,14H,2-4,12-13H2,1H3,(H2,23,24,25,26,27);1H

• InChIKey:
• RIZLJAHWXVJXIV-UHFFFAOYSA-N

• N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H24Cl2N6O and its molecular weight is 447.36. The purity is usually 95%.

1-(Difluoromethyl)-4-vinylbenzene

In Stock

• CAS RN:
• 1548183-93-2

• Formula:
• C9H8F2

• InChI:
• InChI=1S/C9H8F2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6,9H,1H2

• InChIKey:
• QFHBYLMBDSZSEC-UHFFFAOYSA-N

• 1-(Difluoromethyl)-4-vinylbenzene is a useful research compound. Its molecular formula is C9H8F2 and its molecular weight is 154.16 g/mol. The purity is usually 95%.

2-Oxo-2,3-dihydro-1h-indene-5-carbonitrile

Usually In Stock

• CAS RN:
• 1187983-93-2

• Formula:
• C10H7NO

• InChI:
• InChI=1S/C10H7NO/c11-6-7-1-2-8-4-10(12)5-9(8)3-7/h1-3H,4-5H2

• InChIKey:
• MVLRFKCZVFWKPR-UHFFFAOYSA-N

• 2-Oxo-2,3-dihydro-1h-indene-5-carbonitrile is a useful research compound. Its molecular formula is C10H7NO and its molecular weight is 157.17 g/mol. The purity is usually 95%.

7-Isopropyl-8-quinolinamine

In Stock

• CAS RN:
• 1394083-93-2

• Formula:
• C12H14N2

• InChI:
• InChI=1S/C12H14N2/c1-8(2)10-6-5-9-4-3-7-14-12(9)11(10)13/h3-8H,13H2,1-2H3

• InChIKey:
• UBTYPUZWQKPWKA-UHFFFAOYSA-N

• 7-Isopropyl-8-quinolinamine is a useful research compound. Its molecular formula is C12H14N2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.

3-chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 1823183-93-2

• Formula:
• C14H7ClF3N5O2

• InChI:
• InChI=1S/C14H7ClF3N5O2/c15-11-5-8(14(16,17)18)6-19-12(11)13-20-7-21-22(13)9-1-3-10(4-2-9)23(24)25/h1-7H

• InChIKey:
• KDEQEGOHXWQVOY-UHFFFAOYSA-N

• 3-chloro-2-(1-(4-nitrophenyl)-1H-1,2,4-triazol-5-yl)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C14H7ClF3N5O2 and its molecular weight is 369.68 g/mol. The purity is usually 95%.

2-(2-Bromo-4-fluorophenyl)-1-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]ethanone

Usually In Stock

• CAS RN:
• 2379983-93-2

• Formula:
• C18H19BrFN3O2

• InChI:
• InChI=1S/C18H19BrFN3O2/c19-16-10-15(20)5-4-14(16)9-17(24)23-8-1-3-13(11-23)12-25-18-21-6-2-7-22-18/h2,4-7,10,13H,1,3,8-9,11-12H2

• InChIKey:
• KXDUZCPNJZHLEO-UHFFFAOYSA-N

• 2-(2-Bromo-4-fluorophenyl)-1-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]ethanone is a useful research compound. Its molecular formula is C18H19BrFN3O2 and its molecular weight is 408.271. The purity is usually 95%.

2-(4-Fluorophenyl)cyclopropanecarbaldehyde

• CAS RN:
• 1233026-05-5; 372183-93-2

• Formula:
• C10H9FO

• InChI:
• InChI=1S/C10H9FO/c11-9-3-1-7(2-4-9)10-5-8(10)6-12/h1-4,6,8,10H,5H2

• InChIKey:
• AYYCJDWIXBZFRT-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)cyclopropanecarbaldehyde is a useful research compound. Its molecular formula is C10H9FO and its molecular weight is 164.179. The purity is usually 95%.